Cas no 908803-69-0 (N-(2,5-dimethylphenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide)

N-(2,5-dimethylphenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide Chemical and Physical Properties
Names and Identifiers
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- N-(2,5-dimethylphenyl)-2-(3-oxo-4H-1,4-benzothiazin-2-yl)acetamide
- 2H-1,4-Benzothiazine-2-acetamide, N-(2,5-dimethylphenyl)-3,4-dihydro-3-oxo-
- N-(2,5-dimethylphenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide
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- Inchi: 1S/C18H18N2O2S/c1-11-7-8-12(2)14(9-11)19-17(21)10-16-18(22)20-13-5-3-4-6-15(13)23-16/h3-9,16H,10H2,1-2H3,(H,19,21)(H,20,22)
- InChI Key: NHJMZJXUSPDTJB-UHFFFAOYSA-N
- SMILES: S1C2=CC=CC=C2NC(=O)C1CC(NC1=CC(C)=CC=C1C)=O
Computed Properties
- Exact Mass: 326.109
- Monoisotopic Mass: 326.109
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 456
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
N-(2,5-dimethylphenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F3325-0168-10μmol |
N-(2,5-dimethylphenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide |
908803-69-0 | 90%+ | 10μmol |
$69.0 | 2023-07-27 | |
Life Chemicals | F3325-0168-20μmol |
N-(2,5-dimethylphenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide |
908803-69-0 | 90%+ | 20μmol |
$79.0 | 2023-07-27 | |
Life Chemicals | F3325-0168-50mg |
N-(2,5-dimethylphenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide |
908803-69-0 | 90%+ | 50mg |
$160.0 | 2023-07-27 | |
Life Chemicals | F3325-0168-5mg |
N-(2,5-dimethylphenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide |
908803-69-0 | 90%+ | 5mg |
$69.0 | 2023-07-27 | |
Life Chemicals | F3325-0168-2μmol |
N-(2,5-dimethylphenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide |
908803-69-0 | 90%+ | 2μmol |
$57.0 | 2023-07-27 | |
Life Chemicals | F3325-0168-2mg |
N-(2,5-dimethylphenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide |
908803-69-0 | 90%+ | 2mg |
$59.0 | 2023-07-27 | |
Life Chemicals | F3325-0168-10mg |
N-(2,5-dimethylphenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide |
908803-69-0 | 90%+ | 10mg |
$79.0 | 2023-07-27 | |
Life Chemicals | F3325-0168-40mg |
N-(2,5-dimethylphenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide |
908803-69-0 | 90%+ | 40mg |
$140.0 | 2023-07-27 | |
Life Chemicals | F3325-0168-1mg |
N-(2,5-dimethylphenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide |
908803-69-0 | 90%+ | 1mg |
$54.0 | 2023-07-27 | |
Life Chemicals | F3325-0168-5μmol |
N-(2,5-dimethylphenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide |
908803-69-0 | 90%+ | 5μmol |
$63.0 | 2023-07-27 |
N-(2,5-dimethylphenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide Related Literature
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C. J. Leggett,S. J. Teat,Z. Zhang,P. D. Dau,W. W. Lukens,S. M. Peterson,A. J. P. Cardenas,M. G. Warner,J. K. Gibson,L. Rao Chem. Sci., 2016,7, 2775-2786
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Young Hun Kang,Juwhan Ryu,Song Yun Cho,Kwang-Suk Jang J. Mater. Chem. A, 2015,3, 21428-21433
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Ya-Nan Jing Mater. Chem. Front., 2020,4, 2435-2442
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Shwan A. Hamad,Vesselin N. Paunov Soft Matter, 2012,8, 5069-5077
Additional information on N-(2,5-dimethylphenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide
N-(2,5-Dimethylphenyl)-2-(3-Oxo-3,4-Dihydro-2H-1,4-Benzothiazin-2-Yl)Acetamide: A Comprehensive Overview
N-(2,5-Dimethylphenyl)-2-(3-Oxo-3,4-Dihydro-2H-1,4-Benzothiazin-2-Yl)Acetamide, commonly referred to by its CAS number CAS No. 908803-69-0, is a complex organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of benzothiazines, which are known for their unique structural features and versatile chemical properties. The molecule's structure incorporates a benzothiazine ring system fused with an acetamide group and a dimethylphenyl substituent, making it a valuable compound in the fields of pharmaceuticals, agrochemicals, and advanced materials.
The synthesis of this compound involves a series of carefully designed multi-step reactions that highlight the principles of modern organic chemistry. Recent advancements in catalytic methodologies and green chemistry have enabled more efficient and sustainable routes for its production. For instance, researchers have explored the use of palladium-catalyzed coupling reactions to construct the benzothiazine core with high precision and yield. Additionally, the integration of computational chemistry tools has facilitated the optimization of reaction conditions and the prediction of intermediates' stability.
One of the most promising applications of CAS No. 908803-69-0 lies in its potential as a bioactive agent. Studies have shown that this compound exhibits significant activity against various enzymes involved in metabolic pathways. For example, recent research has demonstrated its ability to inhibit histone deacetylases (HDACs), which are key targets in cancer therapy. This finding has sparked interest in exploring its role as a lead compound for developing novel anticancer drugs.
Beyond pharmacology, this compound has also shown promise in materials science. Its rigid aromatic framework and functional groups make it an ideal candidate for applications in organic electronics. Researchers have investigated its use as a building block for constructing π-conjugated systems with tailored electronic properties. These systems could potentially be used in organic light-emitting diodes (OLEDs) or flexible electronics.
In terms of environmental impact, N-(2,5-Dimethylphenyl)-2-(3-Oxo-3,4-Dihydro-2H-1,4-Benzothiazin-2-Yl)Acetamide has been studied for its biodegradability and eco-friendly synthesis pathways. Green chemistry initiatives have led to the development of solvent-free reaction conditions and the use of renewable feedstocks for its production. These advancements align with global efforts to reduce chemical waste and promote sustainable manufacturing practices.
From a structural perspective, the molecule's benzothiazine ring system is characterized by a fused bicyclic framework that combines aromaticity with heterocyclic functionality. The acetamide group attached to this system introduces additional polarity and hydrogen bonding capabilities, enhancing its solubility in polar solvents. This property is particularly advantageous for applications requiring precise control over molecular interactions.
Recent studies have also delved into the photochemical properties of this compound. Investigations under UV irradiation have revealed interesting photoluminescent behaviors that could be harnessed for sensing applications or as components in optoelectronic devices. Furthermore, its thermal stability has been evaluated under various conditions, providing insights into its suitability for high-performance materials.
In summary, N-(2,5-Dimethylphenyl)-2-(3-Oxo-3,4-Dihydro-2H-1,4-Benzothiazin-2-Yl)Acetamide (CAS No. 908803-69-) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure and tunable properties make it a valuable asset in contemporary research and development efforts.
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